Cas no 138517-53-0 (1,3-Dioxane-5-carboxaldehyde, 2,2,5-trimethyl- (9CI))

1,3-Dioxane-5-carboxaldehyde, 2,2,5-trimethyl- (9CI) structure
138517-53-0 structure
Product Name:1,3-Dioxane-5-carboxaldehyde, 2,2,5-trimethyl- (9CI)
CAS No:138517-53-0
MF:C8H14O3
MW:158.194962978363
CID:850588
Update Time:2026-04-29

1,3-Dioxane-5-carboxaldehyde, 2,2,5-trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane-5-carboxaldehyde, 2,2,5-trimethyl- (9CI)
    • 2,2,5-trimethyl-1,3-dioxane-5-carbaldehyde

Computed Properties

  • Exact Mass: 158.09432
  • Monoisotopic Mass: 158.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2

Experimental Properties

  • PSA: 35.53
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